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Compound of Interest

Compound Name: Codeine hydrochloride

CAS No.: 1422-07-7

Cat. No.: B073730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of codeine hydrochloride
in various opiate immunoassays. The data presented is compiled from publicly available

information from assay manufacturers and scientific literature, offering a valuable resource for

interpreting screening results and developing more specific analytical methods.

Quantitative Analysis of Codeine Cross-Reactivity
The cross-reactivity of codeine in opiate immunoassays is a critical factor in the accurate

interpretation of urine drug screening results. Due to the structural similarity between codeine

and morphine, the primary target of many opiate immunoassays, a significant degree of cross-

reactivity is often observed. This can lead to a positive screening result for opiates in

individuals who have consumed codeine. The extent of this cross-reactivity, however, varies

considerably among different commercial immunoassays.

The following table summarizes the cross-reactivity of codeine and its metabolites in several

commercially available opiate immunoassay kits. The data is primarily sourced from product
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package inserts and FDA review documents. It's important to note that cross-reactivity can be

expressed in different ways, including the concentration of a compound required to produce a

result equivalent to the assay's cutoff calibrator (typically morphine) or as a percentage relative

to the target analyte.
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Codeine
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Reactivi
ty

Norcod
eine
Cross-
Reactivi
ty

Dihydro
codeine
Cross-
Reactivi
ty

Source(
s)

Opiate

ELISA Kit

(Oral

Fluid)

Immunal

ysis
Morphine 40 ng/mL 313%

Not

specified

Not

specified
[1]

Opiate

Enzyme

Immunoa

ssay

(Urine)

Lin-Zhi Morphine
300

ng/mL

See

package

insert

See

package

insert

See

package

insert

[2]

Opiate

2000

Enzyme

Immunoa

ssay

(Urine)

Lin-Zhi Morphine
2000

ng/mL

See

package

insert

See

package

insert

See

package

insert

[3]

Opiates

Urine

Enzyme

Immunoa

ssay

Immunal

ysis
Morphine

300

ng/mL &

2000

ng/mL

See

package

insert

See

package

insert

See

package

insert

[4][5]

Opiates

Assay
Randox Morphine

Not

specified
104.3% 0.8% 15.3% [6]

CEDIA

Opiate

Assay

Thermo

Fisher
Morphine

300

ng/mL

See

package

insert

Not

specified

Not

specified
[7]
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EMIT II

Plus

Opiate

Assay

Siemens Morphine

300

ng/mL &

2000

ng/mL

High

sensitivit

y

Not

specified

High

sensitivit

y

[8]

Roche

DAT

Opiate

Assay

(Oral

Fluid)

Roche

Diagnosti

cs

Morphine

/Codeine
10 ng/mL

High

sensitivit

y

Not

specified

Not

specified
[9]

Beckman

Coulter

AU

Opiate

Assay

Beckman

Coulter

Morphine

/Codeine

300

ng/mL

Detects

codeine

Not

specified

Not

specified
[10]

Note: "See package insert" indicates that the manufacturer's documentation should be

consulted for specific cross-reactivity data, as it may vary and is often presented in a detailed

table of various compounds.

Studies have shown that with a 300 ng/mL cutoff, opiate assays demonstrated nearly 100%

positivity when challenged with codeine at a concentration of 1000 ng/mL.[11] Similarly, at a

2000 ng/mL cutoff, there was nearly 100% positivity with a codeine challenge of 2500 ng/mL.

[11]

Experimental Protocols
The determination of cross-reactivity in opiate immunoassays generally follows a standardized

protocol. While specific details may vary between manufacturers, the fundamental methodology

involves the following steps:

1. Preparation of Stock Solutions:

A high-concentration stock solution of the cross-reactant (e.g., codeine hydrochloride) is

prepared in a suitable solvent (e.g., methanol, deionized water).
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The concentration of the stock solution is verified using a confirmatory method such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

2. Spiking of Drug-Free Matrix:

Certified drug-free human urine or synthetic oral fluid is used as the sample matrix.

A series of dilutions of the cross-reactant stock solution are prepared and spiked into aliquots

of the drug-free matrix to create samples with a range of known concentrations of the test

compound.

3. Immunoassay Analysis:

The spiked samples are analyzed using the opiate immunoassay according to the

manufacturer's instructions.

The response of the immunoassay (e.g., absorbance, rate of reaction) to each concentration

of the cross-reactant is measured.

4. Determination of Cross-Reactivity:

The concentration of the cross-reactant that produces a response equivalent to the assay's

cutoff calibrator (e.g., 300 ng/mL morphine) is determined.

The percent cross-reactivity is then calculated using the following formula: % Cross-

Reactivity = (Concentration of Calibrator / Concentration of Cross-Reactant producing an

equivalent response) x 100

5. Confirmatory Testing:

All positive screening results in a clinical or forensic setting should be confirmed by a more

specific method like GC-MS or LC-MS/MS to definitively identify and quantify the substances

present.[1][4][5][7]
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Visualizing the Immunoassay Process and Cross-
Reactivity
The following diagrams illustrate the underlying principles of competitive immunoassays used

for opiate screening and how codeine can interfere with this process.

Competitive Immunoassay Principle
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Caption: Principle of a competitive immunoassay for drug detection.
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Mechanism of Codeine Cross-Reactivity

Immunoassay Workflow with Codeine

Urine/Oral Fluid Sample containing Codeine

Opiate Immunoassay Well (Antibodies target Morphine)
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Codeine binds to Morphine Antibodies
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Generates
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Caption: How codeine's structural similarity to morphine leads to a positive result.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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